Cas no 2172199-30-1 (2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)prop-2-enoic acid)

• Product Name: 2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)prop-2-enoic acid
• CAS No: 2172199-30-1
• MF: C₉H₉ClO₃S
• MW: 232.683960676193
• CID: 6012088
• PubChem ID: 165519632
• Update Time: 2025-06-12

2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)prop-2-enoic acid
• 2-({[(5-chlorofuran-2-yl)methyl]sulfanyl}methyl)prop-2-enoic acid
• EN300-1289927
• 2172199-30-1

• Inchi： 1S/C9H9ClO3S/c1-6(9(11)12)4-14-5-7-2-3-8(10)13-7/h2-3H,1,4-5H2,(H,11,12)
• InChI Key： BHKHSGXLMCEWHA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSCC(=C)C(=O)O)O1

Computed Properties

• Exact Mass: 231.9960930g/mol
• Monoisotopic Mass: 231.9960930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.7Ų

Additional information on 2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)prop-2-enoic acid

Comprehensive Overview of 2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)prop-2-enoic acid (CAS No. 2172199-30-1)

2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)prop-2-enoic acid (CAS No. 2172199-30-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a 5-chlorofuran-2-yl moiety with a methylsulfanyl group and a prop-2-enoic acid functional group, making it a versatile intermediate for synthetic applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given the increasing demand for novel compounds in drug discovery and crop protection.

In recent years, the scientific community has focused on furan derivatives due to their broad-spectrum biological activities. The presence of a chloro substituent on the furan ring enhances the compound's reactivity, enabling it to participate in various cross-coupling reactions. This property aligns with the growing trend of green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce high-value chemicals. The methylsulfanyl group further contributes to the compound's utility, acting as a protective group or a leaving group in multi-step syntheses.

The prop-2-enoic acid segment of the molecule introduces additional functionality, making it a candidate for polymerization studies or as a precursor for acrylate-based materials. With the rise of biodegradable polymers and smart materials, this compound could play a role in developing next-generation coatings, adhesives, or drug delivery systems. Its structural complexity also makes it a subject of interest in computational chemistry, where researchers use molecular docking and QSAR modeling to predict its interactions with biological targets.

From an industrial perspective, the synthesis of 2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)prop-2-enoic acid requires careful optimization to ensure high yield and purity. Modern techniques such as flow chemistry and microwave-assisted synthesis are being explored to improve efficiency. These advancements are critical as the chemical industry shifts toward process intensification and waste reduction, addressing global concerns about environmental sustainability.

In the context of drug discovery, this compound's potential as a pharmacophore is under investigation. Its furan core is known to exhibit antimicrobial and anti-inflammatory properties, which are highly relevant given the increasing prevalence of antibiotic-resistant bacteria and chronic inflammatory diseases. Researchers are also examining its role in enzyme inhibition, particularly in pathways related to cancer and metabolic disorders.

The agrochemical sector is another area where 2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)prop-2-enoic acid shows promise. Furan-based compounds are often used in pesticide formulations, and the chloro-substituted variant may offer enhanced efficacy against pests while minimizing environmental impact. This aligns with the growing emphasis on precision agriculture and reduced chemical load in farming practices.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its structure and purity, which are critical for regulatory compliance and industrial applications. The compound's stability under various conditions is also a key area of study, particularly for storage and transportation considerations.

In summary, 2-({(5-chlorofuran-2-yl)methylsulfanyl}methyl)prop-2-enoic acid (CAS No. 2172199-30-1) represents a multifaceted chemical entity with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structure and reactivity make it a valuable subject for ongoing research, particularly in the context of sustainable chemistry and innovative drug design. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in modern science and industry.